4-Hydroxy-2-methoxybenzaldehyde

Specification

• CAS No.: 18278-34-7
• Molecular Formula: C8H8O3
• Molecular Weight: 152.15 g/mol
• IUPAC Name: 4-hydroxy-2-methoxybenzaldehyde
• Standard InChI: InChI=1S/C8H8O3/c1-11-8-4-7(10)3-2-6(8)5-9/h2-5,10H,1H3
• Standard InChI Key: WBIZZNFQJPOKDK-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)O)C=O
• Canonical SMILES: COC1=C(C=CC(=C1)O)C=O

Introduction

What is 4-Hydroxy-2-methoxybenzaldehyde?

4-Hydroxy-2-methoxybenzaldehyde is an organic compound with the molecular formula $C_8H_8O_3$
and a molecular weight of 152.15. It is also referred to as 4-Hydroxy-2-methoxybenaldehyde, 4-Hydroxy-2-methoxyb, or 3-METHOXY-4-FORMYLPHENOL. The compound has a role as a cross-linking reagent and a linker in chemical synthesis.

Synonyms

4-Hydroxy-2-methoxybenzaldehyde is known by several synonyms, including:

• 4-Hydroxy-2-methoxybenaldehyde

• 4-Hydroxy-2-methoxyb

• FR-2320

• TIMTEC-BB SBB008607

• Entacapone Impurity 66

• 3-METHOXY-4-FORMYLPHENOL

• 4-HYDROXY-O-ANISALDEHYDE

• 4-FORMYL-3-METHOXY-PHENOL

• 4-Hydroxy-2-methoxybenzaldehdye

• 4-HYDROXY-2-METHOXYBENZALDEHYDE

Uses

• Chemical Synthesis: It serves as an intermediate in the synthesis of solid-phase supports for preparing fully protected peptide fragments.

• Antibacterial Research: 2-hydroxy-4-methoxybenzaldehyde (HMB), an isomer of 4-Hydroxy-2-methoxybenzaldehyde, is studied for its antibacterial and antibiofilm activities against methicillin-resistant Staphylococcus aureus (MRSA).

Safety and Hazards

• Irritant: 4-Hydroxy-2-methoxybenzaldehyde is an irritant to the skin and eyes and may cause respiratory irritation.

• Aquatic Hazard: It is harmful to aquatic organisms and may have long-term adverse effects on aquatic environments.

• GHS Classification: The Globally Harmonized System (GHS) classifications include:

  • Skin Irrit. 2: Causes skin irritation

  • Eye Irrit. 2: Causes serious eye irritation

  • STOT SE 3: May cause respiratory irritation

  • Aquatic Chronic 3: Harmful to aquatic life with long-lasting effects

• Precautionary Statements: Include P261, P264, P280, P302+P352, P305+P351+P338. Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling. Wear protective gloves/protective clothing/eye protection/face protection. IF ON SKIN: Wash with plenty of soap and water. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• Storage: Store under inert atmosphere and at room temperature. It is sensitive to air.

Research Findings

• Antibacterial Activity: Research indicates that 2-hydroxy-4-methoxybenzaldehyde (HMB) possesses antibacterial and antibiofilm properties, making it a potential lead structure for developing new antibacterial drugs against MRSA.

• Food Flavoring Metabolite: 2-hydroxy-4-methoxybenzaldehyde is noted as a food flavoring metabolite, with research providing insights into its anti-cancer efficacy.

• Safety Assessment as Flavouring Substance: The EFSA Panel on Food Additives and Flavourings (FAF) has evaluated the safety of 2‐hydroxy‐4‐methoxybenzaldehyde as a flavouring substance and concluded that it is not of safety concern when used at intended levels.